N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(2-pyrimidinyloxy)acetamide

• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C16H14N4O2S/c1-11-19-14(10-23-11)12-4-2-5-13(8-12)20-15(21)9-22-16-17-6-3-7-18-16/h2-8,10H,9H2,1H3,(H,20,21)
• InChI Key: XRAFEYCSCXQXCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)COC3=NC=CC=N3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(2-pyrimidinyloxy)acetamide, commonly known as PNU-74654, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has gained significant attention due to its ability to target specific molecular pathways involved in disease progression.

Scientific Research Applications

Anticancer Activity

• A study by Al-Sanea et al. (2020) focused on the design and synthesis of certain derivatives, including those related to N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(2-pyrimidinyloxy)acetamide. They evaluated these compounds for their anticancer activity against 60 cancer cell lines and found one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

• Baviskar et al. (2013) synthesized a new series of related compounds to determine their antimicrobial activity and feasible structure–activity relationships. They tested the compounds against various bacterial and fungal strains and measured the zone of inhibition (Baviskar et al., 2013).
• Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety as antimicrobial agents. They evaluated these compounds for their in vitro antibacterial and antifungal activities and reported promising results (Darwish et al., 2014).

Antioxidant Activity

• Kotaiah et al. (2012) synthesized N-substituted phenyl derivatives and screened them for in vitro antioxidant activity using various assays. They found significant radical scavenging due to the presence of electron-donating substituents (Kotaiah et al., 2012).

Radiosynthesis and Imaging

• Dollé et al. (2008) reported the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with PET. This study highlights the potential of such compounds in the field of diagnostic imaging (Dollé et al., 2008).

Antimicrobial and Antifungal Potency

• Kerru et al. (2019) prepared new derivatives and evaluated their in vitro antimicrobial activity. They found certain compounds to have significant potency against various bacterial and fungal strains (Kerru et al., 2019).